molecular formula C8H15NO3 B8435123 Ethyl N-propionyl sarcosine

Ethyl N-propionyl sarcosine

Cat. No. B8435123
M. Wt: 173.21 g/mol
InChI Key: YFCFOPZLKMBOFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-propionyl sarcosine is a useful research compound. Its molecular formula is C8H15NO3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl N-propionyl sarcosine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl N-propionyl sarcosine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl N-propionyl sarcosine

Molecular Formula

C8H15NO3

Molecular Weight

173.21 g/mol

IUPAC Name

2-[propanoyl(propyl)amino]acetic acid

InChI

InChI=1S/C8H15NO3/c1-3-5-9(6-8(11)12)7(10)4-2/h3-6H2,1-2H3,(H,11,12)

InChI Key

YFCFOPZLKMBOFU-UHFFFAOYSA-N

Canonical SMILES

CCCN(CC(=O)O)C(=O)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask was charged under a flow of nitrogen with pyridine (50 mL) and sarcosine ethyl ester hydrochloride (25 g) and then placed in an ice bath. Propionyl chloride (14.5 mL) was added by syringe over 15 minutes. After stirring for an additional 20 minutes, the ice bath was removed and the mixture was stirred for one hour. The mixture was poured into cold water (175 mL) and extracted with diethyl ether (2×100 mL) and then ethyl acetate (3×100 mL). The combined extracts were stripped on a rotary evaporator and dried under vacuum, yielding a pale yellow liquid (23.5 g). 1H NMR (CDCl3, 500 MHz) δ4.19 (q, J=7Hz, 2 H), 4.13 (s, 2 H), 3.08 (s, 3 H), 2.82 (q, J=7 Hz, 2 H), 1.29 (t, J=7 Hz, 3 H), 1.15 (t, J=7 Hz, 3 H). GC/MS: >99% pure, m/z=173.
Quantity
14.5 mL
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Two

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